Cas no 26662-91-9 (3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-oxide, (17Z)-)

3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-oxide, (17Z)- structure
26662-91-9 structure
Product Name:3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-oxide, (17Z)-
CAS No:26662-91-9
MF:C42H82NO8P
MW:760.076155185699
CID:261293
PubChem ID:6436017
Update Time:2025-04-19

3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-oxide, (17Z)- Chemical and Physical Properties

Names and Identifiers

    • 3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-oxide, (17Z)-
    • 3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-
    • (Z)-(1)-(4-Oxido-9-oxo-7-(palmitoylmethyl)-3,5,8-trioxa-4-phosphahexacos-17-enyl)trimethylammonium 4-oxide
    • Choline, hydroxide, dihydrogen phosphate, inner salt, ester with 1-palmito-2-olein, DL-
    • 3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium, 4-hydroxy-N,N,N-trimethyl-9-oxo-7-(((1-oxohexadecyl)oxy)methyl)-, inner salt, 4-oxide, (Z)-
    • starbld0008921
    • 6753-55-5
    • [3-hexadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
    • 1-Palmitoyl-2-oleoyl-lecithin
    • CHEMBL285376
    • HY-143204
    • CS-0372374
    • alpha-Phosphatidylcholine-beta-oleoyl-gamma-palmitoyl
    • 1-Palmotoyl-2-oleoylglycero-3-phosphocholine
    • (Rac)-POPC
    • 1-Popc
    • 2-(Oleoyloxy)-3-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
    • 1-Palmitoyl-2-oleoylphosphatidylcholine
    • 26662-91-9
    • EINECS 247-893-5
    • Inchi: 1S/C42H82NO8P/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-42(45)51-40(39-50-52(46,47)49-37-36-43(3,4)5)38-48-41(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2/h20-21,40H,6-19,22-39H2,1-5H3/b21-20-
    • InChI Key: WTJKGGKOPKCXLL-MRCUWXFGSA-N
    • SMILES: P(=O)([O-])(OCC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 759.57780557g/mol
  • Monoisotopic Mass: 759.57780557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 41
  • Complexity: 899
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.6
  • Topological Polar Surface Area: 111Ų

3,5,8-Trioxa-4-phosphahexacos-17-en-1-aminium,4-hydroxy-N,N,N-trimethyl-9-oxo-7-[[(1-oxohexadecyl)oxy]methyl]-, inner salt,4-oxide, (17Z)- Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.